5,6-Dibromothieno[2,3-d]pyrimidine
Overview
Description
5,6-Dibromothieno[2,3-d]pyrimidine is a chemical compound with a unique structure . It is part of the pyrimidine family, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .
Synthesis Analysis
The synthesis of pyrimidine derivatives, including this compound, has been a subject of research . Various methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives .Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The structural and isoelectronic characteristics of thienopyrimidine-containing compounds are similar to those of purine .Chemical Reactions Analysis
Thienopyrimidine derivatives have been synthesized as dual EGFR/HER2 kinase inhibitors . The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N, N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12 .Scientific Research Applications
1. Synthesis and Antitumor Activity
5,6-Dibromothieno[2,3-d]pyrimidine derivatives have been synthesized and tested for their antitumor activities. For example, a study by Grivsky et al. (1980) describes the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase with significant activity against carcinomas (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).
2. Interaction with Dihydropyrimidine Dehydrogenase
Dihydropyrimidine dehydrogenase (DPD) plays a crucial role in the metabolism of pyrimidine-based drugs. A 2021 study by Forouzesh et al. explores how this compound derivatives interact with DPD, a central factor in cancer treatment (Forouzesh, Beaupre, Butrin, Wawrzak, Liu, & Moran, 2021).
3. Pyrimidine Ribonucleoside Phosphorylase Activity
Krajewska and Shugar (1982) investigated pyrimidine ribonucleoside phosphorylase activity with 5,6-dimethyluridine, a compound related to this compound, highlighting the enzyme's role in chemotherapeutic agent design (Krajewska & Shugar, 1982).
4. Chemotherapeutic Potential
Eger, Grieb, and Spätling (1990) synthesized 5,6-dimethylpyrrolo[2,3-d]pyrimidines, related to this compound, to assess their potential in chemotherapeutics (Eger, Grieb, & Spätling, 1990).
5. Antimicrobial Activity
A study by Donkor et al. (1995) synthesized 6H-indeno[2',1':5,6]pyrido[2,3-d]pryimidines, closely related to this compound, showing moderate antimicrobial activity against various pathogens (Donkor, Klein, Liang, Zhu, Bradley, & Clark, 1995).
6. Inhibition of Kinases
Bistrović et al. (2017) reported the synthesis of mono- and bis-pyrrolo[2,3-d]pyrimidines, derivatives of this compound, and their anti-proliferative effects on carcinoma cells, highlighting their potential as kinase inhibitors (Bistrović, Harej, Grbčić, Sedić, Kraljević Pavelić, Cetina, & Raić-Malić, 2017).
7. Synthetic Methods and Biomedical Applications
Jubete et al. (2019) reviewed the synthesis methods and biomedical applications of pyrido[2,3-d]pyrimidine-7(8H)-ones, compounds closely related to this compound, underscoring their significance in ligand-receptor interactions (Jubete, Puig de la Bellacasa, Estrada-Tejedor, Teixidó, & Borrell, 2019).
Mechanism of Action
Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . Their anti-inflammatory effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5,6-dibromothieno[2,3-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2N2S/c7-4-3-1-9-2-10-6(3)11-5(4)8/h1-2H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJDPHTOBNOIZAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(SC2=NC=N1)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801288425 | |
Record name | Thieno[2,3-d]pyrimidine, 5,6-dibromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801288425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1841081-51-3 | |
Record name | Thieno[2,3-d]pyrimidine, 5,6-dibromo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1841081-51-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Thieno[2,3-d]pyrimidine, 5,6-dibromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801288425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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